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neohalicholactone neohalicholactone
Brand Name: Vulcanchem
CAS No.: 124190-21-2
VCID: VC0220416
InChI: InChI=1S/C20H30O4/c1-2-3-6-9-15(21)12-13-18(22)16-14-17(16)19-10-7-4-5-8-11-20(23)24-19/h3-4,6-7,12-13,15-19,21-22H,2,5,8-11,14H2,1H3/b6-3+,7-4-,13-12+/t15-,16-,17?,18-,19+/m1/s1
SMILES: CCC=CCC(C=CC(C1CC1C2CC=CCCCC(=O)O2)O)O
Molecular Formula: C4H2Br2MgS
Molecular Weight: 334.4 g/mol

neohalicholactone

CAS No.: 124190-21-2

Main Products

VCID: VC0220416

Molecular Formula: C4H2Br2MgS

Molecular Weight: 334.4 g/mol

neohalicholactone - 124190-21-2

CAS No. 124190-21-2
Product Name neohalicholactone
Molecular Formula C4H2Br2MgS
Molecular Weight 334.4 g/mol
IUPAC Name (2S,4Z)-2-[(2R)-2-[(1R,2E,4R,6E)-1,4-dihydroxynona-2,6-dienyl]cyclopropyl]-3,6,7,8-tetrahydro-2H-oxonin-9-one
Standard InChI InChI=1S/C20H30O4/c1-2-3-6-9-15(21)12-13-18(22)16-14-17(16)19-10-7-4-5-8-11-20(23)24-19/h3-4,6-7,12-13,15-19,21-22H,2,5,8-11,14H2,1H3/b6-3+,7-4-,13-12+/t15-,16-,17?,18-,19+/m1/s1
Standard InChIKey BTDSTEQIFQUGOV-HQAQAYCDSA-N
Isomeric SMILES CC/C=C/C[C@H](/C=C/[C@H]([C@@H]1CC1[C@@H]2C/C=C\CCCC(=O)O2)O)O
SMILES CCC=CCC(C=CC(C1CC1C2CC=CCCCC(=O)O2)O)O
Canonical SMILES CCC=CCC(C=CC(C1CC1C2CC=CCCCC(=O)O2)O)O
Synonyms neohalicholactone
PubChem Compound 6444162
Last Modified Nov 11 2021
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